Cas no 946327-81-7 (N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide)

• Product Name: N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide
• CAS No: 946327-81-7
• MF: C₂₁H₂₁N₃O₃S₂
• MW: 427.539742231369
• CID: 6063693
• PubChem ID: 44048940
• Update Time: 2025-05-19

N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide
• N-[2-[2-(methylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2-phenoxypropanamide
• F5034-0477
• 946327-81-7
• N-(2-{[(methylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide
• N-(2-((2-(methylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2-phenoxypropanamide
• AKOS024492755
• VU0631889-1

• Inchi： 1S/C21H21N3O3S2/c1-14(27-16-11-7-4-8-12-16)19(26)24-20-18(15-9-5-3-6-10-15)23-21(29-20)28-13-17(25)22-2/h3-12,14H,13H2,1-2H3,(H,22,25)(H,24,26)
• InChI Key： ZGDFBPNSEXOIHK-UHFFFAOYSA-N
• SMILES： C(NC1SC(SCC(NC)=O)=NC=1C1=CC=CC=C1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 427.10243389g/mol
• Monoisotopic Mass: 427.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide

N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide: A Comprehensive Overview

The compound with CAS No. 946327-81-7, known as N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazole ring, a phenoxy group, and a methylcarbamoyl moiety. The combination of these functional groups makes it a promising candidate for research in drug development, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, the presence of the phenoxy group in this compound suggests potential activity as an antioxidant or anti-inflammatory agent. Additionally, the methylcarbamoyl group may contribute to its ability to interact with protein targets, making it a valuable lead compound for drug discovery.

One of the most intriguing aspects of this compound is its bioavailability and metabolic stability, which are critical factors in pharmaceutical development. Researchers have reported that the thiazole ring can enhance the solubility of the molecule, thereby improving its absorption in biological systems. Furthermore, the phenoxy group has been shown to exhibit antimicrobial properties, making this compound a potential candidate for developing new antibiotics or antifungal agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and oxidative sulfuration. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis. This has significantly contributed to the scalability of the process, making it feasible for large-scale production in industries such as pharmaceuticals and agrochemicals.

Another area where this compound has shown promise is in the field of nanotechnology. The unique electronic properties of the thiazole ring make it suitable for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) or photovoltaic devices. Recent research has demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its use in agricultural applications. Moreover, its ability to degrade under aerobic conditions suggests that it poses minimal risk to ecosystems when used responsibly.

In conclusion, N-(2-{(methylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-phenoxypropanamide (CAS No. 946327-81-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with favorable pharmacokinetic properties and environmental compatibility, positions it as a valuable asset in both academic research and industrial development.